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Introduction
Isopropyl 2-hydroxy-4-methylpentanoate, also known as isopropyl leucate, is an ester

derived from leucine, a branched-chain amino acid. As a member of the alpha-hydroxy ester

family, it is anticipated to possess characteristic fruity and sweet aroma profiles, making it a

person of interest for the flavor, fragrance, and pharmaceutical industries. Esters are widely

recognized for their pleasant aromatic properties and are key components in the natural scent

of many fruits and flowers.[1][2][3]

This document provides detailed application notes and experimental protocols for the

evaluation and utilization of Isopropyl 2-hydroxy-4-methylpentanoate as a flavor and

fragrance ingredient. The protocols are designed to be adaptable for research, quality control,

and formulation development.

Chemical and Physical Properties
A summary of the known and predicted properties of Isopropyl 2-hydroxy-4-
methylpentanoate is presented in Table 1. This data is crucial for handling, formulation, and
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analytical method development.

Table 1: Physical and Chemical Properties of Isopropyl 2-hydroxy-4-methylpentanoate

Property Value Source

IUPAC Name
Isopropyl 2-hydroxy-4-

methylpentanoate
PubChem[4]

Synonyms DL-Leucic acid isopropyl ester BOC Sciences[5]

CAS Number 156276-25-4 PubChem[4]

Molecular Formula C9H18O3 PubChem[4]

Molecular Weight 174.24 g/mol PubChem[4]

Appearance
Colorless to pale yellow liquid

(predicted)
General Ester Properties[6]

Odor Profile Fruity, sweet (predicted) Analogy to similar esters[1][2]

Boiling Point Not available

Flash Point Not available

Solubility

Soluble in alcohol and other

organic solvents; sparingly

soluble in water (predicted)

General Ester Properties[7]

Applications
Flavor and Fragrance Industry
Based on the characteristics of similar branched-chain esters, Isopropyl 2-hydroxy-4-
methylpentanoate is a promising candidate for use in a variety of flavor and fragrance

formulations.

Flavor Applications: Its anticipated fruity and sweet notes make it suitable for inclusion in

beverage, confectionery, and dairy product flavorings. It may be used to impart or enhance

fruity profiles such as apple, pear, or tropical fruit notes.[8][9]
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Fragrance Applications: In perfumery, it could be utilized as a top or middle note to introduce

a fresh and fruity character to floral and gourmand fragrances.[2]

Pharmaceutical and Drug Development
The use of flavoring agents in pharmaceutical formulations is a critical strategy for taste-

masking, particularly in pediatric and geriatric medications, thereby improving patient

compliance.[10][11][12]

Taste-Masking: The pleasant, fruity aroma of Isopropyl 2-hydroxy-4-methylpentanoate
can be leveraged to mask the bitter or otherwise unpleasant taste of active pharmaceutical

ingredients (APIs) in oral liquid formulations, chewable tablets, and orally disintegrating

tablets.[10][13]

Excipient for Pediatric Formulations: Fruity flavors are generally well-accepted by children,

making this ester a potentially valuable excipient in the development of pediatric medicines.

[14][15][16]

Experimental Protocols
The following protocols provide a framework for the synthesis, analysis, and sensory evaluation

of Isopropyl 2-hydroxy-4-methylpentanoate.

Synthesis Protocol: Fischer Esterification
This protocol describes a general method for the synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate from leucic acid and isopropanol.

Objective: To synthesize Isopropyl 2-hydroxy-4-methylpentanoate.

Materials:

(S)-Leucic acid (L-2-hydroxy-4-methylpentanoic acid)[17][18]

Isopropanol, anhydrous[19]

Sulfuric acid, concentrated (catalyst)
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Sodium bicarbonate solution, saturated

Anhydrous magnesium sulfate

Toluene (or other suitable solvent for azeotropic removal of water)

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, combine leucic acid (1 molar equivalent) and an excess of

isopropanol (3-5 molar equivalents).

Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the mass of leucic acid).

Set up the apparatus for reflux with a Dean-Stark trap to remove water formed during the

reaction. Toluene can be added to aid in the azeotropic removal of water.

Heat the mixture to reflux and continue until no more water is collected in the Dean-Stark

trap, indicating the completion of the reaction.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.
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Remove the excess isopropanol and solvent under reduced pressure using a rotary

evaporator.

The resulting crude ester can be purified by vacuum distillation.

Diagram of Synthesis Workflow:

Synthesis Workflow

Reactants

Leucic Acid

Fischer Esterification
(Reflux with Dean-Stark)

Isopropanol H2SO4 (catalyst)

Neutralization & Washing

Drying

Solvent Evaporation

Vacuum Distillation

Isopropyl 2-hydroxy-4-methylpentanoate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis Workflow Diagram

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines the analysis of Isopropyl 2-hydroxy-4-methylpentanoate for purity

assessment and identification.

Objective: To confirm the identity and purity of the synthesized ester.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for flavor and fragrance analysis (e.g., DB-5ms, HP-5ms)

Procedure:

Prepare a dilute solution of the synthesized ester in a suitable solvent (e.g., dichloromethane

or hexane).

Set the GC-MS parameters as outlined in Table 2.

Inject a small volume (e.g., 1 µL) of the sample into the GC.

Acquire the mass spectrum of the eluting peak corresponding to the ester.

Compare the obtained mass spectrum with a reference library for identification.

Determine the purity by calculating the peak area percentage from the chromatogram.

Table 2: Suggested GC-MS Parameters
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Parameter Suggested Value

Injector Temperature 250 °C

Oven Program
50 °C (hold 2 min), ramp to 280 °C at 10 °C/min,

hold 5 min

Carrier Gas Helium

Flow Rate 1.0 mL/min

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Mass Range 40-400 m/z

Sensory Evaluation Protocol: Gas Chromatography-
Olfactometry (GC-O)
GC-O is a powerful technique for identifying the specific aroma character of a volatile

compound.[8][20][21]

Objective: To determine the odor description of Isopropyl 2-hydroxy-4-methylpentanoate.

Instrumentation:

Gas chromatograph with a sniffing port

Trained sensory panel

Procedure:

Prepare a sample of the purified ester for GC analysis.

The GC effluent is split between a chemical detector (e.g., FID or MS) and a heated sniffing

port.

A trained panelist sniffs the effluent from the sniffing port and records the odor description

and intensity at the time of elution.
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The retention time of the odor event is correlated with the peak on the chromatogram to

identify the compound responsible for the aroma.

Diagram of GC-O Experimental Workflow:

GC-O Workflow

Sample Injection

Gas Chromatograph

Effluent Splitter

Mass Spectrometer

Sniffing Port

Data Acquisition

Sensory Panelist

Data Correlation

Aroma Profile
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GC-O Experimental Workflow

Sensory Evaluation Protocol: Odor Threshold
Determination
This protocol describes a method for determining the odor detection threshold in a specific

medium (e.g., water or air).

Objective: To determine the lowest concentration at which the odor of Isopropyl 2-hydroxy-4-
methylpentanoate can be detected.

Methodology: Three-Alternative Forced-Choice (3-AFC) method.

Materials:

Purified Isopropyl 2-hydroxy-4-methylpentanoate

Odor-free water or other suitable solvent

Series of dilutions of the ester

Sensory panel of trained assessors

Procedure:

Prepare a series of dilutions of the ester in the chosen solvent.

For each dilution level, present three samples to each panelist: two blanks (solvent only) and

one sample containing the ester.

The panelist's task is to identify the sample that is different from the other two.

The individual threshold is the lowest concentration at which the panelist can correctly

identify the odd sample.

The group threshold is calculated from the individual thresholds.
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Signaling Pathway
The perception of flavor and fragrance is a complex process involving both the gustatory (taste)

and olfactory (smell) systems. For a fruity ester like Isopropyl 2-hydroxy-4-
methylpentanoate, the primary mode of perception is through the olfactory system.

The binding of an odorant molecule to an olfactory receptor (OR), which is a G-protein coupled

receptor (GPCR), initiates a signaling cascade.[22][23][24] This leads to the depolarization of

the olfactory sensory neuron and the transmission of a signal to the brain, where it is

interpreted as a specific smell.

Diagram of the General Olfactory Signaling Pathway:
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Safety and Handling
While specific toxicity data for Isopropyl 2-hydroxy-4-methylpentanoate is not readily

available, general laboratory safety precautions for handling esters should be followed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry place away from ignition sources. Esters can be flammable.

Disposal: Dispose of in accordance with local regulations for chemical waste.

Disclaimer: The information provided in these application notes and protocols is intended for

guidance and should be adapted and validated by the user for their specific application. The

sensory profiles and physical properties are based on predictions from analogous compounds

and should be experimentally verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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